2-(4-Bromo-3,5-dimethylphenoxy)-N-((N-(4-(trifluoromethyl)phenyl)carbamoyl)amino)ethanamide

• IUPAC Name: 1-[[2-(4-bromo-3,5-dimethylphenoxy)acetyl]amino]-3-[4-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C18H17BrF3N3O3/c1-10-7-14(8-11(2)16(10)19)28-9-15(26)24-25-17(27)23-13-5-3-12(4-6-13)18(20,21)22/h3-8H,9H2,1-2H3,(H,24,26)(H2,23,25,27)
• InChI Key: DVNYXLSFLGIWDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)OCC(=O)NNC(=O)NC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C18H17BrF3N3O3
• Molecular Weight: 460.2 g/mol

Description

2-(4-Bromo-3,5-dimethylphenoxy)-N-((N-(4-(trifluoromethyl)phenyl)carbamoyl)amino)ethanamide is a useful research compound. Its molecular formula is C18H17BrF3N3O3 and its molecular weight is 460.251. The purity is usually 95%.
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Scientific Research Applications

Metabolic Studies

Research on structurally related compounds, such as 4-bromo-2,5-dimethoxyphenethylamine (2C-B), has focused on understanding their metabolic pathways in biological systems. For example, a study on the in vivo metabolism of 2C-B in rats identified various metabolites, suggesting at least two metabolic pathways operative in rats for substances with bromo and methoxy groups on a phenyl ring (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002). This type of research is critical for understanding how similar compounds are processed in the body, potentially aiding in the development of therapeutic agents or assessing toxicological profiles.

Synthetic and Analytical Chemistry

Studies have also focused on the synthesis, identification, and analysis of related compounds. For example, research on the test purchase, identification, and synthesis of 2-amino-1-(4-bromo-2, 5-dimethoxyphenyl)ethan-1-one (bk-2C-B) explores the analytical techniques for confirming the identity of such substances and outlines synthetic routes (Power, Kavanagh, O'Brien, Barry, Twamley, Talbot, Dowling, & Brandt, 2015). This information is vital for forensic and pharmaceutical sciences, aiding in the development of analytical methods for new compounds and understanding their chemical properties.

Antipathogenic Activity

Research on the antipathogenic activity of new thiourea derivatives indicates the exploration of compounds with specific substituents (such as bromo, fluoro, and methyl groups) for potential antibacterial and antifungal applications. A study demonstrated that certain derivatives exhibit significant activity against Pseudomonas aeruginosa and Staphylococcus aureus, particularly strains known for biofilm growth (Limban, Marutescu, & Chifiriuc, 2011). This research suggests avenues for the development of novel antimicrobial agents, which could be relevant for compounds with similar structural features.